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Compound of Interest

Compound Name: MS4078

Cat. No.: B15541213

Get Quote

Researchers and laboratory personnel must adhere to strict safety protocols when handling

and disposing of the PROTAC ALK degrader, MS4078. While a specific Safety Data Sheet

(SDS) for MS4078 is not publicly available, this guide provides essential, step-by-step

procedures for its safe disposal based on general laboratory safety principles for potent,

biologically active research compounds. These procedures are designed to minimize risk and

ensure compliance with standard safety regulations.

Quantitative Data for MS4078
For easy reference, the following table summarizes the key quantitative data for MS4078.
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Property Value

Molecular Weight 914.47 g/mol [1][2]

Chemical Formula C45H52ClN9O8S[1]

Purity 99.72%[2][3]

IC50 (SU-DHL-1 cells) 33 ± 1 nM[3]

DC50 (SU-DHL-1 cells) 11 ± 2 nM[3]

DC50 (NCI-H2228 cells) 59 ± 16 nM[3]

Solubility in DMSO 100 mg/mL (109.35 mM)[2]

Storage (Solid) -20°C for long term (months to years)[1][4]

Storage (In Solvent) -80°C for up to 6 months[4]

Experimental Protocols: Disposal of MS4078
The following protocol outlines the recommended steps for the safe disposal of MS4078 waste,

including unused solid material, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling MS4078.

2. Waste Segregation:

Solid Waste: Collect unused or expired solid MS4078, along with any grossly contaminated

items (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Dispose of solutions containing MS4078 into a designated, sealed, and clearly

labeled hazardous liquid waste container. Do not mix with aqueous waste if organic solvents

were used for dissolution.
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Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.

Contaminated Labware: Non-disposable glassware should be decontaminated by rinsing

with a suitable solvent (e.g., ethanol or isopropanol) with the rinsate collected as hazardous

liquid waste, followed by washing with an appropriate laboratory detergent.

3. Waste Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"MS4078," and the approximate quantity.

Store waste containers in a designated, secure, and well-ventilated secondary containment

area, away from incompatible materials, until collection by institutional Environmental Health

and Safety (EHS) personnel.

4. Disposal Procedure:

All waste containing MS4078 must be disposed of through your institution's official

hazardous waste management program.

Do not dispose of MS4078 down the drain or in regular trash.

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Logical Workflow for MS4078 Disposaldot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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